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Compound of Interest

Compound Name: AT-1002 TFA

Cat. No.: B10814246 Get Quote

Essential Safety and Handling Guide for AT-1002
TFA
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling AT-1002 TFA. Given that the primary hazard associated with

peptide trifluoroacetate salts is the TFA counter-ion, these guidelines are based on the

established safety profiles of trifluoroacetic acid and its salts. Trifluoroacetic acid is a strong,

corrosive acid that can cause severe skin burns, eye damage, and respiratory tract irritation.[1]

[2][3] Adherence to these procedures is critical to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is mandatory when handling AT-1002 TFA. The

following table summarizes the required PPE.
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Protection Type Required PPE
Volume/Concentration
Considerations

Eye and Face

ANSI-approved chemical

splash goggles are required at

all times.[1]

A full face shield should be

worn in addition to goggles

when handling larger

quantities (>500 mL).[1]

Skin and Body

A properly fitting laboratory

coat, buttoned to its full length,

must be worn.[1] Full-length

pants and closed-toed shoes

are mandatory.[1]

For high-volume applications,

a chemical-resistant apron is

recommended.[1]

Hand

Chemical-resistant nitrile

gloves are the minimum

requirement for low-volume

applications.[1][4]

For higher volumes (>500 mL)

or prolonged contact, heavy-

duty gloves such as butyl

rubber or Viton are required.[1]

Respiratory

Work should be conducted in a

properly functioning chemical

fume hood to avoid inhalation

of vapors or dust.[1][2]

If work outside a fume hood is

unavoidable, a respiratory

protection analysis should be

performed by EH&S to

determine if a full-face

respirator is necessary.[1]

Experimental Protocols: Handling and Disposal
1. Engineering Controls and Work Practices:

Fume Hood: All work with AT-1002 TFA, including weighing, reconstituting, and aliquoting,

must be performed in a certified chemical fume hood.[1][2]

Ventilation: Ensure adequate ventilation in the laboratory.[5]

Hygiene: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly before

breaks and immediately after handling the product.[1]
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Labeling: All containers of AT-1002 TFA must be clearly labeled with the chemical name and

associated hazards.[2]

2. Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the lowest practical working height.[2] Don all required PPE as detailed in the table above.

Weighing (if solid): When weighing the solid compound, perform the task within the fume

hood to minimize the risk of inhaling dust particles.[6] Avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid AT-1002 TFA to the

solvent.[6] If diluting a concentrated TFA solution, always add acid to water, never the other

way around.[1]

Storage: Keep the container tightly closed in a dry, well-ventilated place.[5] Opened

containers must be carefully resealed and kept upright to prevent leakage.[1] AT-1002 TFA
should be stored away from incompatible materials such as strong oxidizing agents, bases,

and metals.[5][7]

3. Spill Management:

Small Spills (inside fume hood): Absorb the spill with an inert material like vermiculite or

sand. Place the contaminated material into a suitable, sealed container for hazardous waste

disposal.[2][8]

Large Spills (or any spill outside a fume hood): Evacuate the laboratory immediately and

alert others.[2] If the spill is large (>50 mL of pure TFA), activate the fire alarm and call

emergency services.[2] Do not re-enter the area until cleared by emergency personnel.[2]

4. Disposal Plan:

Waste Collection: All AT-1002 TFA waste, including empty containers and contaminated

materials (e.g., gloves, absorbent pads), is considered hazardous waste.[2]

Labeling and Storage: Collect waste in sturdy, sealed containers clearly labeled as

"Hazardous Waste" with the full chemical name.[2] Store these containers in a designated
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satellite accumulation area.[2]

Disposal: Dispose of the waste through your institution's Environmental Health & Safety

(EH&S) office.[7][8] Do not pour TFA waste down the drain.[9] Empty containers should be

rinsed before disposal, with the rinseate collected as hazardous waste.[2]

Workflow for Safe Handling of AT-1002 TFA
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4. Waste Disposal
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Caption: Workflow for the safe handling and disposal of AT-1002 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10814246?utm_src=pdf-custom-synthesis
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.tcichemicals.com/BE/en/sds/A5711_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cog_133_trifluoroacetate.pdf
https://www.fishersci.com/store/msds?partNumber=AC157930250&countryCode=US&language=en
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Safe_Handling_of_Gfp150_tfa_and_Other_Novel_Trifluoroacetate_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.carlroth.com/medias/SDB-P088-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDg3NTJ8YXBwbGljYXRpb24vcGRmfGFEZzRMMmd4TWk4NU1qSXpNVGN6TmpZNE9EazBMMU5FUWw5UU1EZzRYMGRDWDBWT0xuQmtaZ3xmYmIxZTU2NTg2ZTlmODRkODQxNzEwZTM2YTI1OGEwMzRiNDliNWQ1MmJiZDE5ZTgxOGE3MDc0NjZlZTc0OWRl
https://www.benchchem.com/product/b10814246#personal-protective-equipment-for-handling-at-1002-tfa
https://www.benchchem.com/product/b10814246#personal-protective-equipment-for-handling-at-1002-tfa
https://www.benchchem.com/product/b10814246#personal-protective-equipment-for-handling-at-1002-tfa
https://www.benchchem.com/product/b10814246#personal-protective-equipment-for-handling-at-1002-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10814246?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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